Evomonoside

• CAS No.: 508-93-0
• Product Name: Evomonoside
• Molecular Formula: C29H44O8
• Molecular Weight: 520.7 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C29H44O8/c1-15-23(31)24(32)25(33)26(36-15)37-18-6-9-27(2)17(13-18)4-5-21-20(27)7-10-28(3)19(8-11-29(21,28)34)16-12-22(30)35-14-16/h12,15,17-21,23-26,31-34H,4-11,13-14H2,1-3H3/t15-,17+,18-,19+,20-,21+,23-,24+,25+,26-,27-,28+,29-/m0/s1
• Standard InChIKey: WQMLFJWIKARBFW-BKKMTDGVSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)O)O)O
• Description: Evomonoside is a cardenolide glycoside consisting of digitoxigenin having an alpha-L-rhamnosyl moiety attached at the O(3)-position. It derives from a digitoxigenin.
• Synonyms: (3b,5b)-3-[(6-Deoxy-a-L-mannopyranosyl)oxy]-14-hydroxycard-20(22)-enolide; Digitoxigenin 3-rhamnoside; Digitoxigenin rhamnoside
• Reference: Brown, L., et al., Biochem. Pharmacol., 32, 2767 (1983); Rathore, H., et al., J. Med. Chem., 29, 1945 (1986); Katz, A., et al., J. Biol. Chem., 285, 19582 (2010)
• PubChem Compound: 12308635
• Last Modified: Nov 11 2021